N-(9H-fluoren-2-yl)-2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]acetamide

• IUPAC Name: N-(9H-fluoren-2-yl)-2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]acetamide
• InChI: InChI=1S/C24H20FN3O2/c25-21-7-3-4-8-22(21)28-12-11-27(24(28)30)15-23(29)26-18-9-10-20-17(14-18)13-16-5-1-2-6-19(16)20/h1-10,14H,11-13,15H2,(H,26,29)
• InChI Key: YENGRWZYWFVTFW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4C3)C5=CC=CC=C5F
• Molecular Formula: C24H20FN3O2
• Molecular Weight: 401.4 g/mol
• CAS No.: 1251575-26-4

Description

N-(9H-fluoren-2-yl)-2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]acetamide is a useful research compound. Its molecular formula is C24H20FN3O2 and its molecular weight is 401.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory Applications : A study reported the synthesis of derivatives involving N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, showing significant anti-inflammatory activity in assays. This research suggests the potential of these compounds in developing anti-inflammatory drugs (K. Sunder & Jayapal Maleraju, 2013).

• Antimicrobial and Antitumor Properties : Another study synthesized a series of (4-(2,7-dichloro-9H-fluoren-4-yl)thiazol-yl)acetamide derivatives, evaluated for antimicrobial activity and screened for cytotoxic activity against human lung carcinoma (A-549) and human breast carcinoma (MCF-7) cell lines. The results highlighted the compounds' significant antimicrobial and cytotoxic activities, suggesting their potential as future drug prospects (Reem I Alsantali et al., 2020).

• Antimicrobial Activity of Acetamide Derivatives : Research on 2-(benzo[d]oxazol/benzo[d]imidazol-2-ylthio)-N-(9H-fluoren-9-yl)acetamide derivatives demonstrated significant antimicrobial activities against various bacteria and fungi, indicating the potential use of these compounds in treating infectious diseases (G. Turan-Zitouni et al., 2007).

Molecular Interactions and Properties

• DNA-Drug Interaction Studies : A study using surface plasmon resonance explored the interactions between various drugs and DNA, aiming to understand the binding mechanisms and effects on DNA structure. This research contributes to the knowledge of how certain compounds may interact with genetic material, providing insights into drug design and DNA-targeted therapies (G. Bischoff et al., 1998).

• Synthesis and Evaluation of Novel Compounds : The creation and analysis of new imidazolyl acetic acid derivatives showed anti-inflammatory and analgesic activities. Such studies indicate the compound's therapeutic potential, underlying mechanisms, and application scope in medical science (Maha M. A. Khalifa & Nayira Abdelbaky, 2008).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources.

Future Directions

The future directions for the study and application of this compound are not specified in the available resources.